![molecular formula C20H20N2O3 B6240664 (3S,6Z)-3-benzyl-6-[(4-methoxyphenyl)methylidene]-1-methylpiperazine-2,5-dione CAS No. 1337978-33-2](/img/no-structure.png)
(3S,6Z)-3-benzyl-6-[(4-methoxyphenyl)methylidene]-1-methylpiperazine-2,5-dione
Description
The description of a chemical compound typically includes its molecular formula, structural formula, and other identifiers such as IUPAC name, CAS number, etc. It may also include information about the class of compounds it belongs to and its role or use in various applications .
Synthesis Analysis
Synthesis analysis involves studying the methods used to synthesize the compound. This can include various chemical reactions, catalysts used, reaction conditions, and yield of the product .Molecular Structure Analysis
Molecular structure analysis involves determining the arrangement of atoms in a molecule and the bond lengths and angles between these atoms. Techniques such as X-ray crystallography, NMR spectroscopy, and computational methods are often used .Chemical Reactions Analysis
Chemical reactions analysis involves studying the reactions that the compound can undergo. This includes understanding the reactivity of the compound, the conditions under which it reacts, and the products formed .Physical And Chemical Properties Analysis
Physical and chemical properties such as melting point, boiling point, solubility, density, and reactivity are often determined experimentally. Computational methods can also be used to predict these properties .Mechanism of Action
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (3S,6Z)-3-benzyl-6-[(4-methoxyphenyl)methylidene]-1-methylpiperazine-2,5-dione involves the condensation of 3-benzyl-1-methylpiperazine-2,5-dione with 4-methoxybenzaldehyde in the presence of a suitable catalyst to form the desired product.", "Starting Materials": [ "3-benzyl-1-methylpiperazine-2,5-dione", "4-methoxybenzaldehyde", "Catalyst" ], "Reaction": [ "Step 1: Dissolve 3-benzyl-1-methylpiperazine-2,5-dione and 4-methoxybenzaldehyde in a suitable solvent.", "Step 2: Add a suitable catalyst to the reaction mixture and stir at room temperature for a suitable time.", "Step 3: Purify the crude product by column chromatography to obtain the desired product." ] } | |
CAS RN |
1337978-33-2 |
Product Name |
(3S,6Z)-3-benzyl-6-[(4-methoxyphenyl)methylidene]-1-methylpiperazine-2,5-dione |
Molecular Formula |
C20H20N2O3 |
Molecular Weight |
336.4 |
Purity |
95 |
Origin of Product |
United States |
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